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Compound of Interest

Compound Name: 1H-indazol-4-amine

CAS No.: 41748-71-4

Cat. No.: B2566419

Get Quote

Abstract
1H-Indazol-4-amine is a pivotal heterocyclic amine that serves as a fundamental building block

in the synthesis of a multitude of pharmacologically active molecules.[1][2][3] Its utility in

medicinal chemistry, particularly in the development of kinase inhibitors and other targeted

therapies, is well-documented.[1] A critical physicochemical parameter governing the

compound's efficacy in both synthetic reactions and biological systems is its solubility. This

technical guide provides a comprehensive overview of the solubility of 1H-indazol-4-amine in

various organic solvents. We delve into the theoretical underpinnings of its solubility, present a

compilation of available and estimated solubility data, and provide detailed, field-proven

protocols for its experimental determination and quantification. This guide is intended to be an

essential resource for researchers, scientists, and drug development professionals, enabling

them to make informed decisions in experimental design, formulation development, and

process optimization.
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1H-Indazol-4-amine, also known as 4-aminoindazole, is a versatile bicyclic heteroaromatic

compound.[1][4] Its structure, featuring a fused benzene and pyrazole ring with a reactive

amino group, makes it a sought-after intermediate in the synthesis of complex molecular

architectures.[1][2] The indazole scaffold is a privileged structure in medicinal chemistry,

appearing in numerous approved drugs and clinical candidates.[2][3]

The solubility of 1H-indazol-4-amine is a determining factor in its handling, reactivity, and

bioavailability.[5][6] In synthetic chemistry, achieving an appropriate concentration in a reaction

solvent is crucial for optimal reaction kinetics and yield. In the realm of drug development, the

solubility of an active pharmaceutical ingredient (API) or its intermediates profoundly impacts

formulation strategies, dissolution rates, and ultimately, its therapeutic efficacy.[5][6] This guide,

therefore, aims to provide a thorough understanding of the solubility characteristics of 1H-
Indazol-4-amine to aid scientists in overcoming challenges related to its use.

Physicochemical Properties of 1H-Indazol-4-Amine
A foundational understanding of the physicochemical properties of 1H-indazol-4-amine is

essential for interpreting its solubility behavior.
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The presence of both hydrogen bond donors and acceptors, combined with a moderate TPSA,

suggests that 1H-indazol-4-amine will exhibit a preference for polar solvents. The non-polar

benzene ring contributes to some solubility in less polar environments. The predicted LogP

value of 0.9 indicates a relatively balanced hydrophilic-lipophilic character.
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Theoretical Framework of Solubility
The solubility of a solid in a liquid is governed by the thermodynamics of the dissolution

process, which involves two main steps:

Lattice Energy: The energy required to break the intermolecular forces holding the solid

crystal lattice together.

Solvation Energy: The energy released when the solute molecules are surrounded and

stabilized by solvent molecules.

A compound's solubility is a function of the balance between these two energies. For

dissolution to be favorable, the solvation energy must be comparable to or greater than the

lattice energy. The principle of "like dissolves like" is a useful heuristic; polar solutes tend to

dissolve in polar solvents, and non-polar solutes in non-polar solvents.

The solubility of 1H-indazol-4-amine is influenced by:

Hydrogen Bonding: The amino group and the N-H of the pyrazole ring can act as hydrogen

bond donors, while the pyrazole nitrogens can act as acceptors. Solvents capable of

hydrogen bonding (e.g., alcohols, water) are likely to be effective at solvating 1H-indazol-4-
amine.

Dipole-Dipole Interactions: The molecule possesses a dipole moment, allowing for favorable

interactions with polar aprotic solvents (e.g., DMSO, DMF, acetone).

Van der Waals Forces: The non-polar benzene ring can interact with non-polar solvents

through weaker van der Waals forces.

Solubility Profile of 1H-Indazol-4-Amine in Organic
Solvents
While extensive quantitative solubility data for 1H-indazol-4-amine is not readily available in

the public domain, based on its physicochemical properties and general chemical principles, a

qualitative and estimated solubility profile can be constructed. It is known to be almost insoluble

in water but soluble in some organic solvents like ethanol and dimethylformamide.[4]
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Disclaimer: The solubility data presented in this table, unless otherwise cited, is estimated

based on the physicochemical properties of 1H-indazol-4-amine and general solubility

principles. For precise quantitative data, experimental determination is strongly recommended.

Experimental Determination of Solubility: A Step-by-
Step Protocol
The "gold standard" for determining the thermodynamic solubility of a compound is the shake-

flask method.[5] This method involves equilibrating an excess of the solid compound with the

solvent of interest and then quantifying the concentration of the dissolved solute.

Materials and Equipment
1H-Indazol-4-amine (high purity, >98%)

HPLC-grade organic solvents

Analytical balance (4-decimal place)

Scintillation vials or glass test tubes with screw caps

Vortex mixer

Thermostatic shaker incubator or orbital shaker

Centrifuge
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Syringe filters (0.22 µm, chemically resistant, e.g., PTFE)

Syringes

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Experimental Workflow Diagram
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Calibration Standards

Sample Analysis

Quantification

Prepare stock solution of 1H-indazol-4-amine

Perform serial dilutions

Inject standards into HPLC

Generate calibration curve (Peak Area vs. Conc.)

Calculate concentration using calibration curve

Dilute filtered sample from solubility experiment

Inject diluted sample into HPLC

Obtain peak area

Account for dilution factor

Report solubility (e.g., in mg/mL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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